molecular formula C11H16O2S B15357219 2-(2-Thiophen-2-ylethoxy)oxane

2-(2-Thiophen-2-ylethoxy)oxane

Cat. No.: B15357219
M. Wt: 212.31 g/mol
InChI Key: BIGICSNJGFWFNE-UHFFFAOYSA-N
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Description

2-(2-Thiophen-2-ylethoxy)oxane is a heterocyclic compound featuring a tetrahydropyran (oxane) ring linked via an ethoxy group to a thiophene moiety. This structure combines the aromaticity of the thiophene ring with the ether functionality of the oxane, making it relevant in organic synthesis and materials science.

Properties

Molecular Formula

 C11H16O2S

Molecular Weight

 212.31 g/mol

IUPAC Name

 2-(2-thiophen-2-ylethoxy)oxane

InChI

 InChI=1S/C11H16O2S/c1-2-7-12-11(5-1)13-8-6-10-4-3-9-14-10/h3-4,9,11H,1-2,5-8H2

InChI Key

 BIGICSNJGFWFNE-UHFFFAOYSA-N

Canonical SMILES

 C1CCOC(C1)OCCC2=CC=CS2

Origin of Product

 United States

Comparison with Similar Compounds

Structural and Functional Analogues

A. Thiophene-Containing Compounds

  • Thiophene Fentanyl Hydrochloride : Shares a thiophene moiety but differs significantly in backbone structure, containing a piperidine ring and opioid receptor-targeting groups. Its toxicological profile remains understudied, suggesting caution in handling structurally related compounds like 2-(2-Thiophen-2-ylethoxy)oxane .

B. Ether Derivatives

Physicochemical Properties (Hypothetical Comparison)
Property 2-(2-Thiophen-2-ylethoxy)oxane Thiophene Fentanyl HCl 2-(2-Ethoxyethoxy)ethanol
Molecular Formula C₁₁H₁₄O₂S (estimated) C₂₄H₂₆N₂OS•HCl C₆H₁₄O₃
Aromaticity Thiophene ring Thiophene ring None
Solubility (Water) Moderate (ether-thiophene) Low (hydrochloride salt) High (glycol ether)
Toxicity Data Not available Insufficient studies Established dermal risks

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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